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Compound of Interest

Compound Name: Sodium amide

Cat. No.: B107406 Get Quote

This guide provides essential safety information, troubleshooting advice, and detailed protocols

for researchers, scientists, and drug development professionals working with sodium amide,

with a focus on preventing explosions associated with aged material.

Frequently Asked Questions (FAQs)
Q1: What is sodium amide and what are its primary hazards?

A1: Sodium amide (NaNH₂) is a strong base used in organic synthesis.[1][2] It is a grayish-

white powder with a slight ammonia odor.[3] The primary hazards include:

Violent Reactivity with Water: It reacts violently with water to produce ammonia and sodium

hydroxide, a reaction that is highly exothermic and can ignite the flammable hydrogen gas

also produced.[1][3][4]

Spontaneous Ignition: It can ignite spontaneously in moist air or in dry air at high

temperatures.[3]

Corrosivity: It is highly corrosive to the eyes, skin, and mucous membranes.[3]

Peroxide Formation: With prolonged storage or exposure to air and moisture, it can form

shock-sensitive and explosive peroxides.[1][2][3]

Q2: How can I tell if my sodium amide is old and dangerous?
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A2: The most critical visual indicator of dangerous degradation is a change in color. Fresh, pure

sodium amide is a white or grayish-white powder.[1][3] If the solid appears yellow or brown, it

is evidence of peroxide contamination and should be considered extremely dangerous and

potentially explosive.[3] Do not handle containers of discolored sodium amide.[3]

Q3: How should sodium amide be stored to prevent it from becoming hazardous?

A3: Proper storage is critical to prevent the formation of explosive peroxides. Sodium amide
should always be stored in a tightly sealed container under a dry, inert atmosphere, such as

nitrogen or argon.[1][5] The storage area should be cool, dry, well-ventilated, and separate from

incompatible materials like water, acids, and oxidizing agents.[3][5] Containers should be dated

upon opening and periodically checked for any signs of discoloration.[5][6] It is recommended

to discard any unused material that has been stored for an extended period (e.g., > 1 year).[3]

Q4: What should I do in case of a sodium amide spill?

A4: In the event of a spill, immediately control all sources of ignition.[3] Wearing appropriate

personal protective equipment (PPE), cover the spill with dry sand, soda ash, or another Class

D extinguisher agent.[3] Use spark-resistant tools to scoop the material into a container for

disposal.[3] NEVER use water, carbon dioxide, or halogenated extinguishing agents on a

sodium amide spill or fire, as they can intensify the reaction.[3]

Q5: What are the hazardous decomposition products of old sodium amide?

A5: The primary hazardous decomposition products are shock-sensitive peroxides.[2][3] When

it reacts or burns, it can also produce nitrogen oxides, ammonia, and sodium hydroxide.[7]

Troubleshooting Guides
This section provides a logical workflow for assessing and managing the risks associated with

old sodium amide containers.

Guide 1: Assessing an Old Container of Sodium Amide
Issue: You have found a container of sodium amide of unknown age or history.

Action Plan:
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DO NOT MOVE OR OPEN THE CONTAINER. Assume it is potentially shock-sensitive.

Visually Inspect the Container from a Safe Distance:

Is the solid white or grayish-white? If so, it may be safe to use, but proceed with extreme

caution. Check the container's age and date of opening if available. If it is more than a

year old, consider it suspect.

Is the solid yellow or brown? This indicates dangerous peroxide formation.[3] The material

is shock-sensitive and poses a severe explosion risk.

Follow the appropriate logical pathway in the diagram below.
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Caption: Troubleshooting workflow for assessing old sodium amide.
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Experimental Protocols
Extreme caution must be exercised during these procedures. They should only be performed

by trained personnel in a controlled environment, such as a certified chemical fume hood, with

appropriate PPE and emergency equipment readily available.

Protocol 1: Safe Quenching of Usable (White/Gray)
Sodium Amide
This protocol is for the destruction of excess or unneeded sodium amide that does not show

signs of peroxide formation.

Materials:

Three-neck round-bottom flask equipped with a mechanical stirrer, an addition funnel, and a

nitrogen/argon inlet/outlet (bubbler).

Inert, high-boiling point solvent (e.g., toluene).

Anhydrous isopropanol.

Anhydrous ethanol.

Anhydrous methanol.

Ice-water bath.

Appropriate PPE: Fire-retardant lab coat, chemical splash goggles, face shield, and heavy-

duty, chemical-resistant gloves.

Class D fire extinguisher and dry sand must be immediately accessible.

Procedure:

Inert Atmosphere: Purge the reaction flask with nitrogen or argon. Maintain a positive inert

gas flow throughout the entire procedure.
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Solvent Addition: Add a sufficient volume of toluene to the flask to create a stirrable slurry

with the sodium amide.

Cooling: Cool the flask in an ice-water bath to manage the exothermic reaction.

Slow Addition of Isopropanol: Slowly add isopropanol dropwise from the addition funnel to

the well-stirred slurry. The rate of addition should be controlled to keep the reaction

temperature low and prevent excessive gas evolution (ammonia and hydrogen).

Staged Alcohol Addition: Once the reaction with isopropanol subsides (i.e., gas evolution

ceases), slowly and cautiously switch to adding ethanol.

Final Quenching: After the reaction with ethanol is complete, switch to the slow, dropwise

addition of methanol to ensure all reactive material is destroyed.

Final Stirring: Allow the mixture to stir for several hours (or overnight) at room temperature

after the final addition to ensure the reaction is complete.

Neutralization and Disposal: The resulting mixture can then be neutralized and disposed of

as hazardous waste according to your institution's guidelines.
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Caption: Experimental workflow for quenching usable sodium amide.
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Protocol 2: Deactivation of Suspected Peroxidized
(Yellow/Brown) Sodium Amide
WARNING: This procedure should ONLY be performed by trained EHS professionals or bomb

disposal personnel. It is provided for informational purposes and is NOT recommended for

general laboratory staff. The primary risk is detonation from friction, shock, or heat.

Objective: To stabilize the material for safe transport and disposal.

Materials:

Remote handling equipment (if available).

Blast shield.

Large volume of inert solvent (e.g., kerosene or toluene).[6]

Diluted ethanol (e.g., 50% in toluene).

Non-sparking tools.

Procedure:

Isolation: Isolate the area. Ensure no personnel are nearby without proper protection (e.g.,

behind a blast shield).

Solvent Immersion: If possible without moving or disturbing the container, place it within a

larger, robust secondary container. From a safe distance, very slowly and gently flood the

primary container by covering the discolored solid with a large volume of an inert solvent like

kerosene or toluene.[6] This helps to desensitize the shock-sensitive peroxides.

Slow Quenching: Once the material is fully immersed and has soaked for a significant

period, a dilute solution of ethanol in toluene can be added extremely slowly with remote

stirring if possible.[6] The temperature must be carefully monitored.

Professional Disposal: The stabilized material should then be collected by hazardous waste

professionals for final disposal.
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Quantitative Data Summary
Parameter Value/Recommendation Source(s)

Spontaneous Ignition Temp.

(Dry Air)
> 450°C (842°F) [3][7]

Melting Point 210°C [2]

Boiling Point 400°C [2]

Storage Time Limit (Opened) < 1 year recommended [3]

Emergency Quenching Agent
Dry Sand, Soda Ash, Class D

Powder
[3]

Prohibited Quenching Agents
Water, CO₂, Halogenated

Agents
[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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